3-Pyridin-3-yl-piperazine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 3-pyridin-3-ylpiperazine-1-carboxylate
• InChI: InChI=1S/C14H21N3O2/c1-14(2,3)19-13(18)17-8-7-16-12(10-17)11-5-4-6-15-9-11/h4-6,9,12,16H,7-8,10H2,1-3H3
• InChI Key: YTZNVXDPMKDFHB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCNC(C1)C2=CN=CC=C2
• Molecular Formula: C14H21N3O2
• DSSTOX Substance ID: DTXSID30407301
• Molecular Weight: 263.34 g/mol
• CAS No.: 886771-02-4

Description

3-Pyridin-3-yl-piperazine-1-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C14H21N3O2 and its molecular weight is 263.34 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Catalytic Activity in Acylation Chemistry

The derivative 2-(4-(pyridin-4-yl)piperazine-1-carboxamido)ethyl methacrylate was synthesized and used in the study of catalytic activity, particularly in the acylation of tert-butanol with acetic anhydride. This research highlights the potential application of pyridinyl piperazine derivatives in catalysis, showcasing their effectiveness in organic synthesis reactions (Mennenga et al., 2015).

Synthesis of Piperidine Derivatives

Research on the synthesis of 4-Hydroxy-3,4-dihydro-2H-pyridine-1-carboxylic acid benzyl esters, derived from serine, shows their transformation into piperidine derivatives. This demonstrates the role of pyridine derivatives in synthesizing complex organic structures, useful in diverse fields like medicinal chemistry (Acharya & Clive, 2010).

Antibacterial and Anthelmintic Activity

A study on tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate revealed its moderate antibacterial and anthelmintic activities. This suggests the potential use of such compounds in developing new antibacterial and anthelmintic agents (Sanjeevarayappa et al., 2015).

Antimicrobial Activity of Pyridine Derivatives

The synthesis of pyridine-3-carboxylic acids and their amide derivatives led to the discovery of variable and modest antimicrobial activity against bacteria and fungi. This research opens up avenues for using pyridine derivatives in antimicrobial drug development (Patel, Agravat, & Shaikh, 2011).

Study of Molecular Configurations

Research involving 4-tert-Butyloxycarbonyl-6(S)-(hydroxymethyl)-3(S)-(1-methylethyl)piperazin-2-one, a related compound, provided insights into molecular configurations and interactions. Such studies are crucial for understanding the structural basis of chemical reactions and drug design (Kolter et al., 1996).

Activation of Carboxylic Acids

A study on the activation of carboxylic acids using dialkyl pyrocarbonates highlighted the use of tert-butyl esters in synthesizing anhydrides and esters. This research is significant in organic synthesis, particularly in esterification reactions and peptide synthesis (Pozdnev, 2009).

Safety and Hazards

The compound causes skin irritation, serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

It is used as an organic chemical synthesis intermediate , which suggests that it may interact with various biological targets depending on the specific context of its use.

Mode of Action

As an intermediate in organic chemical synthesis, its interaction with its targets would depend on the specific chemical reactions it is involved in .

Biochemical Pathways

As an intermediate in organic chemical synthesis, it could potentially be involved in a wide range of biochemical pathways depending on its specific use .

Pharmacokinetics

Its solubility in dmso and methanol suggests that it may have good bioavailability.

Result of Action

As an intermediate in organic chemical synthesis, its effects would depend on the specific chemical reactions it is involved in .

Action Environment

It is sensitive to air , suggesting that its stability and efficacy may be affected by exposure to air.